1-(4-acetylphenyl)-5-amino-4-(1H-benzimidazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• IUPAC Name: 1-[4-[4-(1H-benzimidazol-2-yl)-3-hydroxy-5-imino-2H-pyrrol-1-yl]phenyl]ethanone
• InChI: InChI=1S/C19H16N4O2/c1-11(24)12-6-8-13(9-7-12)23-10-16(25)17(18(23)20)19-21-14-4-2-3-5-15(14)22-19/h2-9,20,25H,10H2,1H3,(H,21,22)
• InChI Key: NFZGGRXREHBGDU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O
• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol

Description

1-(4-acetylphenyl)-5-amino-4-(1H-benzimidazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a chemical compound that has been of great interest to the scientific community due to its potential applications in the field of drug discovery. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of 1-(4-acetylphenyl)-5-amino-4-(1H-benzimidazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is not fully understood. However, it is believed that the compound exerts its biological effects by interacting with specific molecular targets in the body. These targets may include enzymes, receptors, and other proteins involved in various cellular processes.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. These effects include inhibition of pro-inflammatory cytokine production, induction of apoptosis in cancer cells, and inhibition of bacterial growth. The compound has also been found to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-acetylphenyl)-5-amino-4-(1H-benzimidazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used to study various cellular processes. However, one of the limitations of using this compound is its relatively low solubility in water, which may make it difficult to work with in certain experimental setups.

Future Directions

There are many potential future directions for research on 1-(4-acetylphenyl)-5-amino-4-(1H-benzimidazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one. Some possible areas of focus include:
1. Further elucidation of the compound's mechanism of action.
2. Development of new synthetic methods to improve yield and purity of the compound.
3. Investigation of the compound's potential as a treatment for various diseases, including cancer, inflammation, and bacterial infections.
4. Study of the compound's pharmacokinetics and pharmacodynamics in animal models.
5. Exploration of the compound's potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Conclusion
In conclusion, this compound is a promising compound with a wide range of potential applications in drug discovery. Its synthesis method has been optimized to maximize yield and purity, and it has been extensively studied for its biochemical and physiological effects. Further research in this area may lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(4-acetylphenyl)-5-amino-4-(1H-benzimidazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one involves the reaction of 4-acetylphenyl isothiocyanate and 2-aminobenzimidazole in the presence of a suitable solvent and a catalyst. The reaction proceeds via the formation of an intermediate compound, which is subsequently cyclized to yield the final product. The synthesis method has been optimized to maximize yield and purity of the compound, making it suitable for use in scientific research.

Scientific Research Applications

1-(4-acetylphenyl)-5-amino-4-(1H-benzimidazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one has been extensively studied for its potential applications in drug discovery. The compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. These properties make it a promising candidate for the development of new drugs for the treatment of various diseases.